6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Molecular Formula: C11H10F3NO2
• Molecular Weight: 245.20 g/mol
• IUPAC Name: 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• InChI: InChI=1S/C11H10F3NO2/c12-11(13,14)8-2-1-6-5-15-9(10(16)17)4-7(6)3-8/h1-3,9,15H,4-5H2,(H,16,17)
• InChI Key: HJLCNNXUODCNJM-UHFFFAOYSA-N
• Canonical SMILES: C1C(NCC2=C1C=C(C=C2)C(F)(F)F)C(=O)O

Description

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (THIQ3CA) is a sophisticated chemical scaffold of significant value in medicinal chemistry, particularly in the discovery of novel anticoagulant agents. Its primary research application is in the design and synthesis of potent direct inhibitors of coagulation Factor Xa (FXa) . Inhibition of FXa carries major promise for developing effective and safe anticoagulants, as it occurs earlier in the coagulation cascade than other targets, potentially offering a superior therapeutic profile . The THIQ3CA scaffold possesses an intermediate level of flexibility, which is hypothesized to be ideal for achieving high selectivity for FXa, whose active site is less constrained than that of thrombin but more constrained than that of trypsin . This selectivity is critical for minimizing off-target effects. Research has demonstrated that optimized derivatives based on this core structure, specifically dicarboxamides, can function as potent direct FXa inhibitors. One such compound exhibited a Ki of 135 nM and displayed at least 1,852-fold selectivity for FXa over other related coagulation enzymes . This high potency and selectivity make 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid an excellent lead candidate for researchers engaged in advanced anticoagulant discovery and cardiovascular disease research.

Preparation Methods

Method Overview

• Starting materials: L-phenylalanine or D-phenylalanine (for enantiomeric control).
• Reagents: Formaldehyde or equivalents such as trioxane, paraformaldehyde, or formalin.
• Catalyst/acid: Hydrobromic acid (HBr).
• Reaction conditions: Elevated temperatures from 40°C to 150°C, typically optimized between 70°C and 90°C.
• Process: Phenylalanine undergoes cyclocondensation with formaldehyde in the presence of HBr to form the hydrobromide salt of the tetrahydroisoquinoline-3-carboxylic acid.
• Isolation: Cooling the reaction mixture precipitates the optically pure hydrobromide salt, which is filtered and neutralized to yield the free acid.

Key Outcomes

• The method achieves yields up to 85% with enantiomeric excess (ee) greater than 99%, significantly improving over traditional methods that yield about 68% with 74% ee.
• This "one-pot" approach allows for high optical purity without the need for further derivatization or chiral resolution steps.
• The process is scalable for manufacturing and can be adapted for both L- and D-isomers by starting from the respective enantiomer of phenylalanine.

Reaction Scheme Summary

Step	Reagents & Conditions	Outcome
1	L-phenylalanine + formaldehyde + HBr (70-90°C)	Formation of hydrobromide salt of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2	Cooling and filtration	Precipitation of optically pure salt
3	Neutralization with base	Free acid form of tetrahydroisoquinoline-3-carboxylic acid

This method is detailed in patent WO1997017050A2 and is considered a practical and efficient route to optically pure tetrahydroisoquinoline-3-carboxylic acids, including trifluoromethyl-substituted analogs by using appropriately substituted phenylalanine derivatives or subsequent functionalization.

Stereoselective Synthesis via Transfer Hydrogenation of Dihydroisoquinolines

Another advanced preparation method involves the stereoselective hydrogenation of dihydroisoquinoline intermediates using chiral ruthenium(II) complexes as catalysts.

Method Overview

• Starting materials: 3,4-dihydroisoquinoline derivatives bearing trifluoromethyl groups.
• Catalyst: Chiral Ru(II) complex (e.g., the catalyst developed by R. Noyori et al.).
• Reaction: Transfer hydrogenation using formic acid/triethylamine azeotrope as hydrogen source.
• Conditions: Typically conducted at 80°C in solvents such as acetonitrile or dichloromethane.
• Post-processing: The product is converted into hydrochloride salts and recrystallized to enhance enantiomeric purity.

Advantages

• Provides enantiomerically highly enriched 1,2,3,4-tetrahydroisoquinoline derivatives.
• Allows introduction of trifluoromethyl substituents on aromatic rings or side chains.
• Enables subsequent functionalization such as amide coupling or alkylation to diversify the compound.

Representative Reaction Sequence

Step	Description	Reagents/Conditions
1	Preparation of 3,4-dihydroisoquinoline derivative	From substituted phenylethylamines and appropriate acids
2	Transfer hydrogenation	Chiral Ru(II) catalyst, formic acid/triethylamine, 80°C
3	Isolation of hydrochloride salt	Acid treatment and recrystallization
4	Conversion to free base or further derivatization	Extraction with base or coupling reactions

This method is documented in patent WO2005118548A1 and related literature, providing a versatile approach to synthesize trifluoromethyl-substituted tetrahydroisoquinolines with high stereochemical control.

Chemical Transformations via Dakin-West Reaction with Trifluoroacetic Anhydride

The Dakin-West reaction of N-acyl-1,2,3,4-tetrahydroisoquinoline carboxylic acids using trifluoroacetic anhydride offers a route to trifluoromethylated derivatives and related ketones.

Method Details

• Substrates: N-acylated tetrahydroisoquinoline-1-carboxylic acids.
• Reagent: Trifluoroacetic anhydride (TFAA).
• Reaction: Conversion to 1-(1-acyloxy-2,2,2-trifluoroethyl)-3,4-dihydroisoquinoline derivatives.
• Yields: Good yields reported, with some products confirmed by X-ray crystallography.
• Significance: Provides access to trifluoromethyl ketone motifs, important for enzyme inhibition and pharmaceutical applications.

Notes on Reaction Behavior

• Reaction outcomes depend on the nature of the N-acyl substituent.
• Carbamate derivatives yield trifluoroacetylated products.
• N-acetyl derivatives may give different products, indicating the sensitivity of the reaction pathway to substrate structure.

Summary Table of Reaction Outcomes

Substrate Type	Major Product Type	Yield & Notes
N-pivaloyl/N-benzoyl	1-(1-acyloxy-2,2,2-trifluoroethyl)-3,4-dihydroisoquinolines	Good yield, structure confirmed by X-ray
Carbamate derivatives	1-trifluoroacetyl-N-acyl-tetrahydroisoquinolines	Main products
N-acetyl derivatives	Different product type	Requires further structural analysis

This reaction and its nuances are described in detail in the research article by Kawase et al., highlighting the synthetic utility and structural complexity of trifluoromethylated tetrahydroisoquinoline derivatives.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Conditions	Yield & Purity	Notes
Pictet-Spengler Cyclocondensation	L- or D-Phenylalanine + formaldehyde	Hydrobromic acid, 70-90°C	Up to 85% yield, >99% ee	One-pot, scalable, optically pure
Transfer Hydrogenation with Chiral Ru(II)	3,4-Dihydroisoquinoline derivatives	Chiral Ru(II) catalyst, formic acid/triethylamine, 80°C	High enantiomeric excess	Enables stereoselective synthesis
Dakin-West Reaction with TFAA	N-acyl-tetrahydroisoquinoline acids	Trifluoroacetic anhydride	Good yields, product dependent on substrate	Access to trifluoromethyl ketones

Chemical Reactions Analysis

Types of Reactions

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The trifluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophilic reagents such as sodium methoxide and potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions can yield ketones or carboxylic acids, while reduction reactions can produce alcohols or amines.

Scientific Research Applications

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets due to the presence of the trifluoromethyl group.

Materials Science: The compound’s unique electronic properties make it a candidate for use in the development of advanced materials, such as organic semiconductors and fluorinated polymers.

Biological Research: The compound is used in studies investigating the effects of trifluoromethyl groups on biological systems, including enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves its interaction with molecular targets in biological systems. The trifluoromethyl group can enhance the compound’s binding affinity to specific receptors or enzymes by increasing its lipophilicity and electronic effects . This can lead to the modulation of various biochemical pathways, including inhibition of enzyme activity and alteration of receptor signaling .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The tetrahydroisoquinoline-3-carboxylic acid (Tic) scaffold is widely modified for diverse biological applications. Below is a comparative analysis of key derivatives:

Compound	Substituents	Key Properties/Biological Activity	Reference
6-(Trifluoromethyl)-Tic	-CF₃ at position 6	Enhanced lipophilicity; potential metabolic stability; used in opioid receptor antagonists .
(S)-Tic (KY-021)	Benzyl/ethoxy groups at positions 2,7	PPARγ agonist (EC₅₀ = 11.8 nM); antidiabetic activity via PPARγ activation .
Tic-based HDAC inhibitors	Varied alkyl/aryl caps	Potent HDAC inhibition (IC₅₀ < 100 nM); antitumor activity .
Tic-APN/CD13 inhibitors	Hydroxamate/zinc-binding groups	Aminopeptidase N inhibition (IC₅₀ = 0.8–12 µM); anticancer potential .
6-Hydroxy-Tic	-OH at position 6	Lower lipophilicity; potential for hydrogen bonding; catalytic applications .
1-Carboxylic acid derivatives	-COOH at position 1	Distinct conformational flexibility; used in chiral synthesis (e.g., Henry reaction catalysts) .

Physicochemical and Pharmacological Differences

Lipophilicity and Bioavailability: The trifluoromethyl group in 6-CF₃-Tic increases logP compared to non-fluorinated analogs (e.g., KY-021), improving membrane permeability . In contrast, 6-hydroxy-Tic is more polar, limiting blood-brain barrier penetration but favoring aqueous solubility .

Biological Target Selectivity :

• KY-021 (2,7-substituted Tic) activates PPARγ with high selectivity, while Tic-based HDAC inhibitors (e.g., from ) target epigenetic enzymes .
• The trifluoromethyl group may enhance binding to hydrophobic pockets in opioid receptors, as seen in related kappa opioid antagonists .

Synthetic Complexity: Fluorinated Tic derivatives require specialized reagents (e.g., 7-fluoro-Boc-D-Tic) and protection/deprotection steps . Non-fluorinated analogs (e.g., KY-021) utilize simpler etherification and coupling strategies .

Key Research Findings

• PPARγ Agonists: KY-021 derivatives show nanomolar potency, whereas 6-CF₃-Tic’s PPARγ activity remains unstudied, suggesting a gap for future research .
• Catalytic Applications : Tic derivatives serve as ligands in asymmetric catalysis (e.g., Ru complexes for ketone hydrogenation, 94% ee) . The -CF₃ group’s electron-withdrawing effects could modulate catalytic efficiency but are unexplored .
• Anticancer Activity : Tic-based Bcl-2/Mcl-1 inhibitors (Ki = 5.2 µM) highlight the scaffold’s versatility; fluorination may improve affinity .

Biological Activity

6-(Trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound's IUPAC name is 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. Its molecular formula is $C_{10}H_{10}F_3N$, and it features a trifluoromethyl group which enhances its biological activity by increasing lipophilicity and altering electronic properties.

1. Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. In a series of experiments involving substituted tetrahydroisoquinoline derivatives, it was found that these compounds exhibit significant binding affinity to Bcl-2 family proteins, which are crucial for regulating apoptosis in cancer cells. The lead compound demonstrated a Ki value of 5.2 µM against Bcl-2 protein and showed promising anti-proliferative effects against various cancer cell lines .

Table 1: Summary of Anticancer Activity

Compound	Target Protein	Ki (µM)	Effect on Cell Line
Lead Compound	Bcl-2	5.2	Induces apoptosis in Jurkat cells
11t	Mcl-1	Not specified	Anti-proliferative activity

2. Enzyme Inhibition

The compound has also been evaluated for its inhibitory effects on various enzymes relevant to cancer and neurodegenerative diseases. For instance, derivatives of tetrahydroisoquinoline have been shown to inhibit cyclooxygenase (COX) enzymes which play a role in inflammation and cancer progression .

Table 2: Enzyme Inhibition Studies

Enzyme	Compound	IC50 (µM)
COX-2	Various Derivatives	Varies (specific values not provided)

3. Neuroprotective Effects

Research indicates that the trifluoromethyl group may enhance neuroprotective properties. Compounds with similar structures have been studied for their ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The presence of the trifluoromethyl group is believed to contribute to increased binding affinity to AChE .

The biological activity of 6-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is attributed to several mechanisms:

• Inhibition of Anti-apoptotic Proteins : By binding to Bcl-2 and Mcl-1 proteins, the compound promotes apoptosis in cancer cells.
• Enzyme Inhibition : Its ability to inhibit COX enzymes suggests potential anti-inflammatory effects.
• Neuroprotective Mechanisms : The inhibition of AChE could provide therapeutic benefits in neurodegenerative conditions.

Case Studies and Experimental Findings

Several experimental studies have demonstrated the efficacy of this compound in vitro:

• Apoptosis Induction : A study showed that treatment with the compound led to increased caspase-3 activation in Jurkat cells, indicating a dose-dependent induction of apoptosis .
• Cytotoxicity Testing : In various cell lines, including breast cancer MCF-7 cells, the compound exhibited cytotoxic effects with IC50 values indicating significant potency against tumor growth .